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Compound of Interest

Compound Name: 4-Chloro-2,6-dinitrobenzoic acid

CAS No.: 95192-57-7

Cat. No.: B1607894

Get Quote

Executive Summary: The Spectral Signature
For rapid verification, the 1H NMR spectrum of pure 4-Chloro-2,6-dinitrobenzoic acid in

DMSO-

is characterized by a high-symmetry profile:

The Diagnostic Signal: A sharp singlet (s) integrating to 2H in the downfield aromatic region

(approx.[1] 8.40 – 8.70 ppm).[1]

The Acidic Proton: A broad, variable singlet integrating to 1H (approx.[1] 13.0 – 14.5 ppm),

often broadened into the baseline due to exchange.[1]

Symmetry Indicator: The absence of coupling (doublets/triplets) confirms the symmetric

substitution pattern (

symmetry), distinguishing it from asymmetric regioisomers like 4-chloro-2,3-dinitrobenzoic
acid.[1]
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Structural Logic & Theoretical Prediction
To interpret the spectrum accurately, one must understand the magnetic environment created

by the substituents.[1]

Molecular Symmetry
The molecule possesses a plane of symmetry passing through the C1 (carboxyl), C4 (chloro),

and the carboxylic acid group.[1]

Protons H3 and H5 are chemically and magnetically equivalent.[1]

Result: No spin-spin coupling (

-coupling) is observed between aromatic protons.[1] They appear as a single resonance
peak.[1]

Electronic Environment (Chemical Shift)
The aromatic protons are located in an extremely electron-deficient environment, leading to

significant deshielding (downfield shift).[1]

Substituent
Position Relative to
H3/H5

Electronic Effect
Impact on Shift (

)

-NO₂ (Nitro) Ortho

Strong Electron

Withdrawing

(Induction +

Resonance)

+++ (Major

Deshielding)

-Cl (Chloro) Ortho

Electron Withdrawing

(Induction) > Donation

(Resonance)

+ (Moderate

Deshielding)

-COOH (Acid) Meta Electron Withdrawing + (Minor Deshielding)

Comparative Analysis:
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Benzene Base: 7.27 ppm.[1][2]

Effect of two ortho-Nitro groups:[1] Shifts protons >1.0 ppm downfield.

Predicted Range:8.4 – 8.7 ppm.[1][2]

Experimental Protocol: Sample Preparation
Proper sample preparation is critical for carboxylic acids to prevent peak broadening or shifting

due to pH/concentration effects.[1]

Solvent Selection
Recommended:DMSO-

(Dimethyl sulfoxide-d6).[1]

Why: High solubility for polar nitro-aromatics; stabilizes the carboxylic acid dimer/monomer

equilibrium; shifts the exchangeable proton (

) to a distinct window (~13 ppm) rather than merging it with water.[1]

Alternative: Acetone-

(good solubility), Methanol-

(COOH proton will vanish due to deuterium exchange).[1]

Avoid: CDCl

(Chloroform-d) due to poor solubility and dimerization artifacts.[1]

Preparation Workflow

Weighing
10-15 mg Sample

Solvent Addition
0.6 mL DMSO-d6

Dissolution
Vortex/Sonicate (2 min)

Transfer
Clean NMR Tube

Acquisition
16-32 Scans

Click to download full resolution via product page

Figure 1: Standardized sample preparation workflow for nitrobenzoic acid derivatives.
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Detailed Spectral Analysis
The Aromatic Region (8.0 – 9.0 ppm)
This is the region of interest for structural confirmation.[1]

Signal: Singlet (

).[1]

Integration: 2.00 H.

Assignment: H3 and H5.

Observation: This peak is typically sharp.[1] If it appears as a doublet or shows "shoulders,"

the sample likely contains the asymmetric isomer (2,3-dinitro or 2,5-dinitro derivatives).[1]

The Acidic Region (10.0 – 15.0 ppm)[1]
Signal: Broad Singlet (

).[1]

Integration: 1.00 H (often integrates low due to relaxation times or exchange).

Assignment: -COOH.

Note: Traces of water in DMSO can cause this peak to drift.[1] In extremely dry DMSO, it

may appear as a sharp peak near 14 ppm.[1]

Impurity Profile (Troubleshooting)
Common impurities from the nitration of 4-chlorobenzoic acid include:
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Impurity Spectral Characteristic

4-Chloro-3,5-dinitrobenzoic acid

Singlet. (Symmetric).[1] Differentiated by

chemical shift (protons are ortho to COOH, likely

further downfield >8.8 ppm).[1]

4-Chloro-3-nitrobenzoic acid
Doublet + Doublet + Singlet. (Asymmetric AMX

system).[1] Distinct coupling patterns.[1]

Water (in DMSO) Sharp singlet at ~3.33 ppm.[1]

Residual Solvent (DMSO) Quintet at ~2.50 ppm.[1]

Data Summary Table

Assignment

Chemical Shift
(

, ppm)

Multiplicity Integration

Coupling
Constant (

)

-COOH 13.5 – 14.5 Broad Singlet 1H -

Ar-H (3, 5) 8.40 – 8.70 Singlet 2H -

Residual DMSO 2.50 Quintet - -

H₂O 3.33 Singlet - -

Note: Shifts are referenced to TMS (0.00 ppm) or residual DMSO (2.50 ppm).[1]

Structural Validation Logic
Use this logic gate to confirm the identity of your synthesized compound.[1]
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Analyze Aromatic Region
(8.0 - 9.0 ppm)

Is it a Singlet?

Symmetric Structure Confirmed
(2,6- or 3,5- isomer)

Yes

Asymmetric Isomer Present
(e.g., 2,3-dinitro)

No (Doublets detected)

Check Shift Position

Match: 4-Chloro-2,6-dinitrobenzoic acid
(~8.5 ppm)

8.4-8.7 ppm

Likely Isomer: 4-Chloro-3,5-dinitro
(>8.8 ppm)

>8.8 ppm

Click to download full resolution via product page

Figure 2: Logic flow for discriminating the target compound from common regioisomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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